Cas no 161790-15-4 (2-(4-fluorophenoxy)butanoic Acid)

• Product Name: 2-(4-fluorophenoxy)butanoic Acid
• CAS No: 161790-15-4
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 3058963
• Update Time: 2025-05-21

2-(4-fluorophenoxy)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenoxy)-butyric acid
• SBB009326
• AKOS B013900
• TIMTEC-BB SBB009326
• ART-CHEM-BB B013900
• 2-(4-Fluorophenoxy)butanoic acid
• 2-(4-fluorophenoxy)butanoic Acid

• Inchi： 1S/C10H11FO3/c1-2-9(10(12)13)14-8-5-3-7(11)4-6-8/h3-6,9H,2H2,1H3,(H,12,13)
• InChI Key： IDVASMZXSNTIEL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC(C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

2-(4-fluorophenoxy)butanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-fluorophenoxy)butanoic Acid

Recent Advances in the Study of 2-(4-fluorophenoxy)butanoic Acid (CAS: 161790-15-4) in Chemical Biology and Pharmaceutical Research

2-(4-fluorophenoxy)butanoic Acid (CAS: 161790-15-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This compound, characterized by its fluorophenoxy moiety and butanoic acid backbone, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacokinetic profiles. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-(4-fluorophenoxy)butanoic Acid, with particular emphasis on improving its yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is critical for large-scale production, which is essential for further preclinical and clinical evaluations. Additionally, the study reported that the compound exhibits excellent stability under physiological conditions, making it a promising candidate for oral administration.

In terms of biological activity, 2-(4-fluorophenoxy)butanoic Acid has shown potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively inhibits cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, outperforming several commercially available nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing new anti-inflammatory agents with reduced side effects.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 2-(4-fluorophenoxy)butanoic Acid. A 2022 study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability (approximately 75%) and a half-life of 4.5 hours in rodent models. Furthermore, the study identified the primary metabolic pathways, which involve glucuronidation and oxidation, providing valuable insights for future structural modifications to enhance its metabolic stability.

Beyond its anti-inflammatory properties, recent research has explored the potential of 2-(4-fluorophenoxy)butanoic Acid in oncology. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These findings open new avenues for its application in cancer therapy, particularly in combination with existing chemotherapeutic agents to improve efficacy and reduce resistance.

In conclusion, 2-(4-fluorophenoxy)butanoic Acid (CAS: 161790-15-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, potent biological activity, and favorable pharmacokinetic profile make it a valuable candidate for further development. Future studies should focus on elucidating its mechanism of action in greater detail and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.